Cas no 850628-73-8 (ETHANONE, 1-[4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-5-PYRIMIDINYL]-)

• Product Name: ETHANONE, 1-[4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-5-PYRIMIDINYL]-
• CAS No: 850628-73-8
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 3433521
• PubChem ID: 11402548
• Update Time: 2025-04-21

ETHANONE, 1-[4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-5-PYRIMIDINYL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[4-[(1-ETHYLPROPYL)AMINO]-2-(METHYLTHIO)-5-PYRIMIDINYL]-
• 1-[4-(1-ethylpropylamino)-2-methylsulfanylpyrimidin-5-yl]ethanone
• 850628-73-8
• DB-215894

• Inchi： 1S/C12H19N3OS/c1-5-9(6-2)14-11-10(8(3)16)7-13-12(15-11)17-4/h7,9H,5-6H2,1-4H3,(H,13,14,15)
• InChI Key： GLNKLQTWMWZRFL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CN=C(SC)N=C1NC(CC)CC)C

Computed Properties

• Exact Mass: 253.12488341Da
• Monoisotopic Mass: 253.12488341Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.2Ų